Cas no 2096341-73-8 (4-Chloro-3-(pyridin-3-ylmethoxy)phenylboronic acid)

• Product Name: 4-Chloro-3-(pyridin-3-ylmethoxy)phenylboronic acid
• CAS No: 2096341-73-8
• MF: C₁₂H₁₁BClNO₃
• MW: 263.484642267227
• MDL: MFCD18837608
• CID: 4638278
• PubChem ID: 56737649
• Update Time: 2025-05-20

4-Chloro-3-(pyridin-3-ylmethoxy)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-(pyridin-3-ylmethoxy)phenylboronic acid
• CS-0178461
• 2096341-73-8
• [4-chloro-3-(pyridin-3-ylmethoxy)phenyl]boronic acid
• MFCD18837608
• F76863
• {4-chloro-3-[(pyridin-3-yl)methoxy]phenyl}boronic acid
• (4-Chloro-3-(pyridin-3-ylmethoxy)phenyl)boronicacid
• Boronic acid, B-[4-chloro-3-(3-pyridinylmethoxy)phenyl]-
• DTXSID401200221
• (4-Chloro-3-(pyridin-3-ylmethoxy)phenyl)boronic acid
• BS-34070

• MDL： MFCD18837608
• Inchi： 1S/C12H11BClNO3/c14-11-4-3-10(13(16)17)6-12(11)18-8-9-2-1-5-15-7-9/h1-7,16-17H,8H2
• InChI Key： FIYZIBCQFDRMGC-UHFFFAOYSA-N
• SMILES： B(C1=CC=C(Cl)C(OCC2=CC=CN=C2)=C1)(O)O

Computed Properties

• Exact Mass: 263.0520511g/mol
• Monoisotopic Mass: 263.0520511g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-Chloro-3-(pyridin-3-ylmethoxy)phenylboronic acid

Introduction to 4-Chloro-3-(pyridin-3-ylmethoxy)phenylboronic acid (CAS No. 2096341-73-8)

4-Chloro-3-(pyridin-3-ylmethoxy)phenylboronic acid (CAS No. 2096341-73-8) is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural and functional properties. This compound, featuring a boronic acid moiety linked to a phenyl ring substituted with a chloro group and a pyridin-3-ylmethoxy group, exhibits promising characteristics for various applications, particularly in the synthesis of novel drug candidates and advanced materials.

The boronic acid functional group in 4-Chloro-3-(pyridin-3-ylmethoxy)phenylboronic acid is highly versatile, making it an excellent candidate for Suzuki-Miyaura cross-coupling reactions, which are pivotal in the construction of complex organic molecules. This reaction is widely employed in the pharmaceutical industry for the efficient synthesis of biaryl compounds, many of which have demonstrated significant biological activity. The presence of the chloro substituent on the phenyl ring enhances the electrophilicity of the aromatic system, facilitating further functionalization through various chemical transformations.

Moreover, the pyridin-3-ylmethoxy group introduces a nitrogen-containing heterocycle and an electron-donating alkoxyl group, respectively. The nitrogen atom in the pyridine ring can participate in hydrogen bonding interactions, which is crucial for designing molecules with enhanced binding affinity to biological targets. Simultaneously, the electron-donating nature of the methoxy group can influence the electronic properties of the aromatic system, thereby modulating reactivity and stability.

Recent research has highlighted the potential of 4-Chloro-3-(pyridin-3-ylmethoxy)phenylboronic acid in the development of targeted therapeutics. For instance, boronic acids have been extensively studied for their role in proteolytic enzyme inhibition, particularly through transitions-state mimicry. The structural features of this compound make it a promising scaffold for designing inhibitors targeting enzymes involved in inflammatory and metabolic disorders. Preliminary studies have shown that derivatives of this compound exhibit inhibitory activity against certain proteases, suggesting their therapeutic potential.

In addition to its pharmaceutical applications, 4-Chloro-3-(pyridin-3-ylmethoxy)phenylboronic acid has been explored in materials science, particularly in the field of organic electronics. Boron-containing compounds are known for their ability to form stable and high-performance materials used in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The unique electronic properties conferred by the boronic acid and pyridine substituents make this compound an attractive candidate for developing novel materials with enhanced charge transport capabilities.

The synthesis of 4-Chloro-3-(pyridin-3-ylmethoxy)phenylboronic acid involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Typically, the synthesis begins with the preparation of a halogenated phenol derivative, which is then subjected to selective methylation and subsequent boronation using appropriate reagents. The use of palladium catalysts in cross-coupling reactions is often employed to achieve high selectivity and efficiency.

The chemical stability of 4-Chloro-3-(pyridin-3-ylmethoxy)phenylboronic acid under various conditions is another critical aspect that has been thoroughly investigated. Studies have demonstrated that this compound maintains its integrity under ambient conditions but may degrade under extreme pH or temperature conditions. Understanding these stability parameters is essential for optimizing its use in both laboratory-scale reactions and industrial applications.

From a computational chemistry perspective, density functional theory (DFT) studies have been conducted to elucidate the electronic structure and reactivity of 4-Chloro-3-(pyridin-3-ylmethoxy)phenylboronic acid. These studies provide valuable insights into how different substituents influence the molecule's electronic properties and its interaction with biological targets. Such computational approaches are increasingly being integrated into drug discovery pipelines to accelerate the design and optimization of novel therapeutics.

The growing interest in green chemistry has also prompted researchers to explore sustainable synthetic routes for 4-Chloro-3-(pyridin-3-ylmethoxy)phenylboronic acid. Catalytic methods that minimize waste generation and energy consumption are being developed to make its production more environmentally friendly. For example, solvent-free reactions or the use of biodegradable catalysts are being investigated as alternative approaches.

In conclusion, 4-Chloro-3-(pyridin-3-ylmethoxy)phenylboronic acid (CAS No. 2096341-73-8) represents a fascinating compound with diverse applications spanning pharmaceuticals and materials science. Its unique structural features enable it to participate in various chemical transformations, making it a valuable building block for synthesizing complex molecules with significant biological activity. As research continues to uncover new applications and synthetic strategies for this compound, its importance in advancing both academic research and industrial innovation is expected to grow further.